(3,4-dihydro-2H-pyrano[3,2-c]pyridin-7-yl)methanol

• IUPAC Name: 3,4-dihydro-2H-pyrano[3,2-c]pyridin-7-ylmethanol
• InChI: InChI=1S/C9H11NO2/c11-6-8-4-9-7(5-10-8)2-1-3-12-9/h4-5,11H,1-3,6H2
• InChI Key: UIYTYTLGQUMERF-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=C(N=C2)CO)OC1
• Molecular Formula: C9H11NO2
• Molecular Weight: 165.19 g/mol

Description

“(3,4-dihydro-2H-pyrano[3,2-c]pyridin-7-yl)methanol” is an organic compound with the molecular weight of 165.19. The IUPAC name for this compound is the same as its common name.

Molecular Structure Analysis

The InChI code for “this compound” is "1S/C9H11NO2/c11-6-8-4-9-7 (5-10-8)2-1-3-12-9/h4-5,11H,1-3,6H2". This code provides a unique representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include a molecular weight of 165.19.

Scientific Research Applications

Synthesis and Characterization

• Synthesis and Polymerization : Diesters of 3,4-dihydro-2H-pyran-2-yl-methanol with oxalic and phthalic acid were prepared and polymerized for potential use as matrices for controlled drug delivery via in vivo biodegradation (Abdelaal & Abbas, 1996).
• Facile One-Pot Synthesis : A method was developed for synthesizing 1,2,3,4-tetrahydrofuro/pyrano quinolines using 3,4-dihydro-2H-pyran in one pot, highlighting its use in simplifying chemical synthesis (Goudarshivannanavar et al., 2011).

Chemical Properties and Reactions

• Methanolysis Reactions : A study on the methanolysis of a pyridinium zwitterion related to 3,4-dihydro-2H-pyrano[3,2-c]pyridin-7-yl showed no intramolecular nucleophilic participation, revealing insights into the solvolysis reactions of such compounds (Knoll & Bennet, 2004).

Applications in Material Science

• Synthesis of Functionalized Polymers : The synthesis of nickel complexes with 3,4-dihydro-2H-pyran-2-yl-methanol derivatives was explored for potential application in catalytic oligomerization of ethylene, showcasing its relevance in material science and industrial applications (Kermagoret & Braunstein, 2008).

Novel Synthetic Pathways

• Synthesis of Hexahydro-1H-furo[3,4-c]pyran Derivatives : A novel synthesis route for hexahydro-1H-furo[3,4-c]pyran derivatives was developed using a Prins cyclization method, demonstrating the compound's utility in creating new chemical entities (Reddy et al., 2012).

Safety and Hazards

For safety information, it’s always best to refer to the Material Safety Data Sheet (MSDS) of the compound.